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Compound of Interest

Compound Name: 2-Hydroxyisobutyryl-CoA

Cat. No.: B6596572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to studying 2-

hydroxyisobutyryltransferase enzymes, with a focus on the well-characterized enzyme p300.

The protocols outlined below cover methods for identifying 2-hydroxyisobutyrylated proteins,

assessing enzyme activity, screening for inhibitors, and understanding the structural basis of

enzyme function.

Introduction to 2-Hydroxyisobutyrylation
Lysine 2-hydroxyisobutyrylation (Khib) is a recently discovered post-translational modification

(PTM) where a 2-hydroxyisobutyryl group is covalently attached to the epsilon-amino group of

a lysine residue.[1][2][3] This modification is increasingly recognized for its role in regulating a

wide range of cellular processes, including gene transcription and metabolism.[1][4][5] The

transcriptional coactivator p300, also known as EP300 or KAT3B, has been identified as a

"writer" of this modification, possessing lysine 2-hydroxyisobutyryltransferase activity in addition

to its well-established histone acetyltransferase (HAT) activity.[1][4][5]

Identifying Substrates of 2-
Hydroxyisobutyryltransferases
A critical step in understanding the function of a 2-hydroxyisobutyryltransferase is the

identification of its substrates. This is typically achieved through a proteomics-based approach.
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Workflow for Substrate Identification
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Cell/Tissue Lysate Preparation

Protein Digestion (e.g., Trypsin)

Affinity Enrichment of Khib Peptides
(using pan-Khib antibody)

LC-MS/MS Analysis

Data Analysis and Site Identification

 

Assay Miniaturization (384-well plate)

Dispense Enzyme, Substrate, and 2-hydroxyisobutyryl-CoA

Add Compound Library (Test Inhibitors)

Incubate

Add Detection Reagents

Read Signal (e.g., Luminescence, Fluorescence)

Identify 'Hits' (Compounds that inhibit the signal)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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